Cas no 1034352-72-1 (5-methoxy-1H-Indole-7-carboxylic acid)

• Product Name: 5-methoxy-1H-Indole-7-carboxylic acid
• CAS No: 1034352-72-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 1096964
• PubChem ID: 59746604
• Update Time: 2025-06-07

5-methoxy-1H-Indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1H-Indole-7-carboxylic acid
• SCHEMBL989435
• 1034352-72-1
• FFEYNDFFDFQWMG-UHFFFAOYSA-N
• EN300-23331138
• DB-139925

• Inchi： 1S/C10H9NO3/c1-14-7-4-6-2-3-11-9(6)8(5-7)10(12)13/h2-5,11H,1H3,(H,12,13)
• InChI Key： FFEYNDFFDFQWMG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.3Ų

Additional information on 5-methoxy-1H-Indole-7-carboxylic acid

5-methoxy-1H-Indole-7-carboxylic acid (CAS No. 1034352-72-1): An Overview of Its Structure, Properties, and Applications in Modern Research

5-methoxy-1H-Indole-7-carboxylic acid (CAS No. 1034352-72-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable tool in various research applications. In this article, we will delve into the chemical structure, physical properties, and potential applications of 5-methoxy-1H-Indole-7-carboxylic acid, highlighting recent advancements and its role in modern scientific research.

The molecular formula of 5-methoxy-1H-Indole-7-carboxylic acid is C₁₁H₉NO₃, and its molecular weight is approximately 203.19 g/mol. The compound features an indole core with a methoxy group at the 5-position and a carboxylic acid group at the 7-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting subject for both fundamental and applied research.

In terms of physical properties, 5-methoxy-1H-Indole-7-carboxylic acid is a white to off-white solid at room temperature. It is slightly soluble in water but more soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The solubility characteristics of this compound are crucial for its use in various experimental setups, including cell culture studies and in vitro assays.

The biological activities of 5-methoxy-1H-Indole-7-carboxylic acid have been the focus of several recent studies. One notable area of research involves its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. This property makes it a promising candidate for the development of new therapeutic strategies for inflammatory diseases.

Beyond its anti-inflammatory effects, 5-methoxy-1H-Indole-7-carboxylic acid has also been investigated for its neuroprotective properties. Research has demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in cell survival. These findings suggest that 5-methoxy-1H-Indole-7-carboxylic acid may have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 5-methoxy-1H-Indole-7-carboxylic acid has been explored as a tool for understanding cellular processes. For instance, it has been used to study the regulation of gene expression and signal transduction pathways in various cell types. The ability to modulate these processes makes it a valuable reagent for researchers investigating the molecular mechanisms underlying disease states.

The synthesis of 5-methoxy-1H-Indole-7-carboxylic acid has been optimized through various methods, including multi-step reactions involving indole derivatives and carboxylation steps. These synthetic routes have been refined to improve yield and purity, making the compound more accessible for large-scale production and further research.

In conclusion, 5-methoxy-1H-Indole-7-carboxylic acid (CAS No. 1034352-72-1) is a multifaceted compound with a wide range of applications in modern scientific research. Its unique chemical structure and biological activities make it a valuable tool for investigating inflammatory processes, neuroprotection, and cellular signaling pathways. As research continues to uncover new insights into the properties and potential uses of this compound, it is likely to play an increasingly important role in the development of novel therapeutic strategies and fundamental scientific discoveries.